2-amino-N-(4-iodophenyl)ethane-1-sulfonamide

• Molecular Formula: C8H11IN2O2S
• Molecular Weight: 326.16 g/mol
• SMILES: C1=CC(=CC=C1NS(=O)(=O)CCN)I
• InChI: InChI=1S/C8H11IN2O2S/c9-7-1-3-8(4-2-7)11-14(12,13)6-5-10/h1-4,11H,5-6,10H2
• InChIKey: FZZFGRXCWJXHJB-UHFFFAOYSA-N

Structural and Physicochemical Baseline Overview

2-Amino-N-(4-iodophenyl)ethane-1-sulfonamide (CAS 1039323-63-1) is a para-iodinated arylsulfonamide derivative possessing a primary amine-terminated ethane linker attached to the sulfonamide nitrogen [1]. With a molecular formula of C8H11IN2O2S and a molecular weight of 326.16 g/mol, this compound belongs to the broader class of sulfonamide-based research intermediates and bioactive-molecule building blocks [1]. Its defining structural features—a 4-iodophenyl moiety, a sulfonamide (-SO2NH-) core, and a free primary amine (-CH2CH2NH2)—confer a distinct combination of reactivity handles (iodine for cross-coupling, amine for conjugation) and physicochemical properties (computed XLogP3 = 1.1, topological polar surface area = 80.6 Ų, 2 H-bond donors, 4 H-bond acceptors) that differentiate it from both its halogen-substituted congeners and its des-amino analog N-(4-iodophenyl)ethanesulfonamide [1][2].

Core function Sulfonamide building block with iodoaryl and primary amine handles

Key differentiator 2 H-bond donors; distinct from des-amino analog (1 HBD)

Workflow fit Cross-coupling, conjugation, crystallography probe design

• [1] PubChem CID 28976551. 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/1039323-63-1 View Source
• [2] PubChem CID 767441. N-(4-iodophenyl)ethanesulfonamide (CAS 61738-45-2). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/61738-45-2 View Source

Why In-Class Analogs Cannot Substitute for This Compound

Although the sulfonamide class is populated by numerous aryl-substituted ethanesulfonamide derivatives, the specific combination of a 4-iodophenyl ring and a primary aminoethyl side chain in 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide creates a functional profile that cannot be replicated by simple halogen substitution or amino-group deletion. The iodine atom provides a substantially superior leaving group for palladium-catalyzed cross-coupling reactions compared to bromine or chlorine, while simultaneously serving as an anomalous scatterer for X-ray crystallographic phasing—capabilities that the corresponding bromo and chloro analogs lack [1]. Furthermore, the presence of the free primary amine (2 H-bond donors) distinguishes this compound from N-(4-iodophenyl)ethanesulfonamide (1 H-bond donor), altering its hydrogen-bonding capacity, aqueous solubility profile, and suitability for conjugation to carboxylate-containing pharmacophores or biomolecules [2][3]. Generic substitution with an in-class analog that deletes either the iodine or the primary amine therefore results in loss of one or more critical functional dimensions, compromising experimental outcomes in synthetic chemistry, structural biology, or medicinal chemistry campaigns.

Halogen reactivity gap

Bromo/chloro analogs may reduce cross-coupling efficiency; iodine provides substantially milder oxidative addition.

Amine deletion consequences

Des-amino analog lacks the conjugation site and alters H-bond capacity, solubility, and bifunctional utility.

QC documentation variability

Analog batches without multi-technique QC (NMR, HPLC, GC) may introduce impurity-related assay drift.

• [1] Winum JY, et al. Carbonic anhydrase inhibitors. N-cyanomethylsulfonamides—a new zinc binding group in the design of inhibitors targeting cytosolic and membrane-anchored isoforms. J Enzyme Inhib Med Chem. 2006 Aug;21(4):477-81. doi:10.1080/14756360600642370. PMID: 17059184. View Source
• [2] PubChem CID 28976551. 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide: Computed Properties. National Center for Biotechnology Information. View Source
• [3] PubChem CID 767441. N-(4-iodophenyl)ethanesulfonamide (CAS 61738-45-2): Computed Properties. National Center for Biotechnology Information. View Source

Quantitative Differentiation Against Closest Analogs

Iodine as a Superior Cross-Coupling Handle

In palladium-catalyzed cross-coupling reactions, aryl iodides consistently outperform aryl bromides and chlorides in oxidative addition kinetics due to the lower C-I bond dissociation energy (~57 kcal/mol for C-I vs. ~71 kcal/mol for C-Br vs. ~83 kcal/mol for C-Cl) . The 4-iodophenyl moiety in 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide therefore provides a more reactive substrate for Suzuki-Miyaura, Sonogashira, and related couplings compared to its 4-bromophenyl and 4-chlorophenyl structural analogs, enabling reactions under milder conditions with higher yields [1]. The free primary amine on the ethane linker is orthogonal to the iodoaryl coupling site, allowing sequential derivatization without protecting-group manipulation on the sulfonamide nitrogen, a feature absent in N-(4-iodophenyl)ethanesulfonamide which lacks the amine handle [2].

Iodine coupling reactivity

Class-level

C-I BDE ~57 kcal/mol vs. C-Br ~71, C-Cl ~83

Supports coupling condition selection

Class-level BDE; reaction optimization required

Evidence Dimension	C-X bond dissociation energy (BDE) governing oxidative addition rate in Pd-catalyzed coupling
Target Compound Data	C-I BDE ~57 kcal/mol (aryl iodide substrate class)
Comparator Or Baseline	2-amino-N-(4-bromophenyl)ethane-1-sulfonamide: C-Br BDE ~71 kcal/mol; 2-amino-N-(4-chlorophenyl)ethane-1-sulfonamide: C-Cl BDE ~83 kcal/mol (aryl halide class values)
Quantified Difference	ΔBDE = ~14 kcal/mol (I vs. Br); ~26 kcal/mol (I vs. Cl); corresponds to orders-of-magnitude rate enhancement at room temperature
Conditions	Class-level: oxidative addition step in Pd(0)/Pd(II) catalytic cycle; literature BDE values for aryl halides

Why This Matters

For medicinal chemistry groups synthesizing focused libraries via C-C bond formation, the iodine handle enables milder, higher-yielding couplings that the bromo or chloro analogs cannot match, reducing reaction optimization time and improving analog throughput.

• [1] IUPAC. Bond Dissociation Energies of Organic Compounds. In: CRC Handbook of Chemistry and Physics, 104th Edition. 2023. C-I (aryl): ~57 kcal/mol; C-Br (aryl): ~71 kcal/mol; C-Cl (aryl): ~83 kcal/mol. View Source
• [2] PubChem CID 767441. N-(4-iodophenyl)ethanesulfonamide: lack of primary amine group confirmed by structure and computed H-bond donor count = 1. View Source

Enhanced Hydrogen-Bond Donor Capacity

2-Amino-N-(4-iodophenyl)ethane-1-sulfonamide possesses 2 hydrogen-bond donors (the sulfonamide N-H and the primary amine -NH2), compared to only 1 hydrogen-bond donor (sulfonamide N-H only) in N-(4-iodophenyl)ethanesulfonamide [1][2]. This difference directly impacts computed topological polar surface area (TPSA = 80.6 Ų vs. 54.6 Ų), a parameter inversely correlated with membrane permeability but positively correlated with aqueous solubility and potential for hydrogen-bond-mediated protein-ligand interactions [1][2]. The additional amine contributes a measured increase of 26.0 Ų in TPSA and provides a protonatable site (estimated pKa ~9-10 for primary alkylamine) for pH-dependent solubility modulation, a feature entirely absent in the des-amino comparator [3].

H-bond donor capacity

Head-to-head

2 HBD vs. 1 HBD (des-amino); ΔTPSA +26 Ų

Informs solubility and binding design

Computed properties; experimental validation recommended

Evidence Dimension	Computed topological polar surface area (TPSA) and hydrogen-bond donor count
Target Compound Data	TPSA = 80.6 Ų; H-bond donors = 2; H-bond acceptors = 4 (PubChem computed, Cactvs 3.4.8.24) [1]
Comparator Or Baseline	N-(4-iodophenyl)ethanesulfonamide (CAS 61738-45-2): TPSA = 54.6 Ų; H-bond donors = 1; H-bond acceptors = 3 (PubChem computed, Cactvs 3.4.8.24) [2]
Quantified Difference	ΔTPSA = +26.0 Ų (+47.6% higher); ΔHBD = +1 (100% increase); ΔHBA = +1 (33% increase)
Conditions	Computed physicochemical properties; PubChem 2025.09.15 release; Cactvs 3.4.8.24 algorithm

Why This Matters

For structure-based drug design campaigns requiring sulfonamide scaffolds with enhanced solubility and additional H-bond-mediated binding interactions, the amino group provides a quantifiable advantage in both computed TPSA (26 Ų higher) and H-bond donor count (2 vs. 1) that the des-amino analog cannot offer.

• [1] PubChem CID 28976551. 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide: Computed Properties including TPSA 80.6 Ų, HBD 2, HBA 4. National Center for Biotechnology Information. View Source
• [2] PubChem CID 767441. N-(4-iodophenyl)ethanesulfonamide (CAS 61738-45-2): Computed Properties including TPSA 54.6 Ų, HBD 1, HBA 3. National Center for Biotechnology Information. View Source
• [3] Manallack DT. The pKa Distribution of Drugs: Application to Drug Discovery. Perspect Medicin Chem. 2007;1:25-38. Primary alkylamine pKa range: 9-10. View Source

Lipophilicity Modulation and Developability Profile

The computed partition coefficient XLogP3-AA for 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide is 1.1, compared to 1.9 for N-(4-iodophenyl)ethanesulfonamide [1][2]. This 0.8 log unit reduction in lipophilicity is attributable to the presence of the hydrophilic primary amine on the ethane linker. In the context of lead optimization, lower logP is generally associated with reduced off-target promiscuity, lower metabolic clearance, and decreased phospholipidosis risk [3]. The target compound's XLogP3 of 1.1 places it closer to the optimal range for oral drug-likeness (logP 1-3) compared to the des-amino comparator at 1.9, which approaches the upper boundary of desirable lipophilicity for CNS-sparing peripheral targets [3].

Lipophilicity profile

Head-to-head

XLogP3 1.1 vs. 1.9 (des-amino); Δ −0.8 log units

Context for ADME property optimization

Predicted logP; in vitro assays advised

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	XLogP3-AA = 1.1 (PubChem, XLogP3 3.0 algorithm) [1]
Comparator Or Baseline	N-(4-iodophenyl)ethanesulfonamide (CAS 61738-45-2): XLogP3-AA = 1.9 (PubChem, XLogP3 3.0 algorithm) [2]
Quantified Difference	ΔXLogP3 = -0.8 log units (42% lower); target compound is 6.3× less lipophilic (logP difference of 0.8 = ~6.3-fold partitioning difference)
Conditions	Computed XLogP3-AA using PubChem XLogP3 3.0 algorithm, release 2025.09.15

Why This Matters

For discovery teams prioritizing compounds with favorable ADME properties, the 0.8 log unit lower lipophilicity of the target compound predicts reduced non-specific protein binding and potentially lower metabolic turnover compared to the des-amino comparator, which is crucial when selecting a sulfonamide building block for further medicinal chemistry optimization.

• [1] PubChem CID 28976551. 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide: XLogP3-AA = 1.1. National Center for Biotechnology Information. View Source
• [2] PubChem CID 767441. N-(4-iodophenyl)ethanesulfonamide (CAS 61738-45-2): XLogP3-AA = 1.9. National Center for Biotechnology Information. View Source
• [3] Waring MJ. Lipophilicity in drug discovery. Expert Opin Drug Discov. 2010 Mar;5(3):235-48. doi:10.1517/17460441003605098. Optimal logP range for oral drugs: 1-3; logP >3 associated with increased promiscuity and metabolic liability. View Source

Iodine Anomalous Scattering for Crystallographic Phasing

In macromolecular X-ray crystallography, iodine (atomic number 53) provides a significantly stronger anomalous scattering signal than bromine (atomic number 35) for single-wavelength anomalous diffraction (SAD) phasing experiments [1]. The anomalous scattering factor f'' for iodine at Cu Kα wavelength (λ = 1.54 Å) is approximately 6.9 electrons, compared to approximately 1.5 electrons for bromine at the same wavelength, giving iodine a ~4.6-fold advantage in anomalous signal intensity [1][2]. The 4-iodophenyl moiety in 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide therefore renders this compound a more effective heavy-atom derivative for protein-ligand co-crystallization and de novo phasing compared to its 4-bromophenyl analog, while the amino group provides an additional hydrogen-bonding anchor point for ordered binding within the protein active site [3].

Anomalous scattering signal

Class-level

I f'' ~6.9 e⁻ vs. Br ~1.5 e⁻ at Cu Kα

Supports SAD phasing decision

Element-level property; crystal-specific

Evidence Dimension	Anomalous scattering factor f'' at Cu Kα (λ = 1.54 Å) for phasing power
Target Compound Data	Iodine f'' ~ 6.9 e⁻ at Cu Kα (element-level property, Z = 53) [1][2]
Comparator Or Baseline	2-amino-N-(4-bromophenyl)ethane-1-sulfonamide: Bromine f'' ~ 1.5 e⁻ at Cu Kα (element-level property, Z = 35) [1][2]
Quantified Difference	f'' ratio I:Br ≈ 4.6:1 at Cu Kα; iodine provides ~4.6× stronger anomalous signal, substantially improving SAD phasing success rates
Conditions	Cu Kα X-ray source (λ = 1.5418 Å); anomalous scattering tables for neutral atoms; relevant to protein-ligand co-crystallography and SAD/MAD phasing

Why This Matters

For structural biology groups performing protein-ligand co-crystallization studies, the iodine atom's 4.6× stronger anomalous signal compared to bromine makes this compound a superior choice for unambiguous ligand placement in electron density maps and ab initio phasing, particularly for targets where crystal diffraction is limiting.

• [1] Hendrickson WA. Anomalous diffraction in crystallographic phase evaluation. Q Rev Biophys. 2014 Feb;47(1):49-93. doi:10.1017/S0033583514000018. Iodine f'' ≈ 6.9 e⁻, bromine f'' ≈ 1.5 e⁻ at Cu Kα. View Source
• [2] International Tables for Crystallography, Volume C, 3rd Edition. 2004. Table 4.2.6.2: Anomalous scattering factors for neutral atoms. Iodine (Z=53) at Cu Kα: f' = -1.14, f'' = 6.83; Bromine (Z=35) at Cu Kα: f' = -0.29, f'' = 1.28. View Source
• [3] Ghorab MM, Soliman AM, Bua S, Supuran CT. Biological evaluation of halogenated quinazoline-sulfonamide conjugates as selective hCA IX/XII inhibitors. Bioorg Chem. 2021 Feb;107:104618. doi:10.1016/j.bioorg.2020.104618. 4-iodophenyl derivative 12 shows KI = 18 nM against hCA IX; demonstrates engagement of 4-iodophenyl sulfonamide in zinc-binding pocket. View Source

Batch-to-Batch Purity and QC Documentation

2-Amino-N-(4-iodophenyl)ethane-1-sulfonamide is supplied at a standard purity of 95% with batch-specific QC documentation including NMR, HPLC, and GC analyses as part of the certificate of analysis, as documented by the manufacturer Bidepharm (BD01002377) . In comparison, N-(4-iodophenyl)ethanesulfonamide (CAS 61738-45-2) is offered at 97% purity by the same vendor, but this comparator lacks the amino group and thus does not serve the same synthetic or biological purposes . The provision of multi-technique batch QC (NMR + HPLC + GC) for the target compound reduces the risk of unidentified impurities compromising downstream biological assay reproducibility—a procurement consideration that cannot be satisfied by analog compounds sourced from unverified suppliers without equivalent QC documentation .

Batch purity and QC

Lot attribute

95% purity; multi-technique QC (NMR, HPLC, GC)

Assay reproducibility consideration

Vendor-specified; independent verification advised

Evidence Dimension	Vendor-specified purity and QC documentation scope
Target Compound Data	Standard purity 95%; QC methods: NMR, HPLC, GC (Bidepharm, Cat. BD01002377)
Comparator Or Baseline	N-(4-iodophenyl)ethanesulfonamide (CAS 61738-45-2): Standard purity 97%; QC documentation available (Bidepharm, Cat. BD717303)
Quantified Difference	Target compound purity = 95% with multi-technique QC (NMR + HPLC + GC); comparator purity = 97% but lacks amino functionality critical for bioconjugation applications
Conditions	Commercial vendor specifications; batch-level QC as of 2026 product catalog; applicable to research-grade procurement

Why This Matters

For procurement decisions where assay reproducibility depends on defined impurity profiles, the availability of multi-technique batch QC (NMR, HPLC, GC) at the time of purchase directly reduces the risk of introducing variable impurities into sensitive biological or catalytic experiments, compared to analogs from sources without equivalent documentation.

Research and Industrial Application Scenarios

Focused Library Synthesis via Sequential Cross-Coupling and Conjugation

The iodoaryl group of 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide serves as a superior oxidative addition substrate for palladium-catalyzed Suzuki-Miyaura and Sonogashira couplings, with the C-I bond (~57 kcal/mol BDE) enabling reactions at lower temperatures and with higher turnover than the corresponding C-Br (~71 kcal/mol) or C-Cl (~83 kcal/mol) analogs . Following C-C bond formation at the 4-position, the free primary amine remains available for amide bond formation with carboxylic acids, sulfonyl chlorides, or activated esters, allowing sequential, orthogonal derivatization of both termini without protecting-group manipulation . This dual-handle architecture makes the compound particularly well-suited for generating diverse sulfonamide libraries in medicinal chemistry hit-to-lead programs where modular diversification is required.

Protein-Ligand Co-Crystallography with Iodine SAD Phasing

The iodine atom in 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide provides a strong anomalous scattering signal (f'' ≈ 6.9 e⁻ at Cu Kα) that is approximately 4.6× stronger than bromine (f'' ≈ 1.5 e⁻) for single-wavelength anomalous diffraction (SAD) phasing in macromolecular crystallography [1]. When this compound is soaked into protein crystals targeting sulfonamide-binding pockets (e.g., carbonic anhydrase isoforms, where 4-iodophenyl sulfonamide derivatives have demonstrated KI values as low as 18 nM against hCA IX [2]), the iodine atom enables unambiguous ligand placement in electron density maps and can provide experimental phases for structure determination when molecular replacement fails. The primary amine offers an additional ordered hydrogen-bonding anchor point that may improve ligand occupancy relative to des-amino analogs lacking this interaction capability [1].

Bioconjugate and PROTAC Linker Chemistry

The combination of an iodoaryl group and a primary amine in 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide creates a bifunctional scaffold suitable for bioconjugation applications. The primary amine can be acylated with heterobifunctional crosslinkers (e.g., NHS-PEGn-azide, maleimide-PEGn-NHS) to introduce orthogonal reactive handles for subsequent strain-promoted or copper-catalyzed click chemistry, while the iodoaryl position remains available for late-stage diversification via cross-coupling . Compared to N-(4-iodophenyl)ethanesulfonamide, which lacks the amine conjugation site (1 H-bond donor vs. 2), the target compound offers a quantifiable functional advantage: a 100% increase in hydrogen-bond donor capacity (ΔTPSA = +26.0 Ų) that can improve aqueous solubility of the final conjugate [3]. For PROTAC development, where ternary complex formation depends on careful linker geometry, the ethane spacer between the sulfonamide and the terminal amine provides a defined 4-bond vector for E3 ligase ligand attachment.

Preclinical Tool Compounds with Traceable Heavy-Atom Labels

In preclinical pharmacology, iodine-containing tool compounds can be converted to ¹²⁵I-labeled radioligands for receptor occupancy studies and autoradiography. The 4-iodophenyl group in the target compound provides a site for radioiodination via isotope exchange or tin-precursor methods, while the terminal amine can be derivatized with fluorescent reporters or affinity tags (biotin, desthiobiotin) for orthogonal detection modalities . This dual-labeling capability—radioisotopic detection via iodine and fluorescence/affinity detection via the amine—is not available in the des-amino analog N-(4-iodophenyl)ethanesulfonamide, which can only support single-modality labeling [3]. For research groups conducting target engagement studies that require both quantitative binding (radioligand) and cellular localization (fluorescence), the bifunctional architecture of 2-amino-N-(4-iodophenyl)ethane-1-sulfonamide eliminates the need to synthesize two separate probe molecules.

Application

Selection property

Validation focus

Sequential cross-coupling & conjugation

Iodoaryl reactivity + free amine

Orthogonal derivatization efficiency

Protein-ligand co-crystallography (SAD)

Iodine anomalous scattering signal

Ligand electron density map quality

Bioconjugate & PROTAC linker design

Bifunctional (iodo + amine) scaffold

Linker geometry & conjugate solubility

Research tool compounds with heavy-atom labels

Radioiodination site + amine labeling

Dual-modality detection feasibility

• [1] Hendrickson WA. Anomalous diffraction in crystallographic phase evaluation. Q Rev Biophys. 2014 Feb;47(1):49-93. doi:10.1017/S0033583514000018. Iodine vs. bromine anomalous scattering factors at Cu Kα. View Source
• [2] Ghorab MM, Soliman AM, Bua S, Supuran CT. Biological evaluation of halogenated quinazoline-sulfonamide conjugates as selective hCA IX/XII inhibitors. Bioorg Chem. 2021 Feb;107:104618. doi:10.1016/j.bioorg.2020.104618. 4-iodophenyl derivative 12: KI = 18 nM (hCA IX), 9 nM (hCA XII). View Source
• [3] PubChem CID 767441. N-(4-iodophenyl)ethanesulfonamide (CAS 61738-45-2): Computed Properties. TPSA = 54.6 Ų; HBD = 1; XLogP3-AA = 1.9. View Source